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Compound of Interest

Compound Name: NPS ALX Compound 4a

Cat. No.: B1456694 Get Quote

This document provides critical safety, handling, and disposal information for NPS ALX
Compound 4a, a potent and selective 5-hydroxytryptamine6 (5-HT6) receptor antagonist used

in laboratory research.[1][2][3] Adherence to these guidelines is essential for ensuring

laboratory safety and proper environmental stewardship. As with many research chemicals, the

hazards of NPS ALX Compound 4a may not be fully characterized, and therefore, it should be

handled with the utmost care.[4]

Compound Identification and Safety Data
While a specific Safety Data Sheet (SDS) indicates that NPS ALX Compound 4a
dihydrochloride does not meet the criteria for hazardous classification under current EC

Directives, it is prudent to treat all novel research compounds as potentially hazardous.[1] The

following table summarizes key information for this compound.
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Property Value Source

Chemical Name

6-(Hexahydropyrrolo[1,2-

a]pyrazin-2(1H)-yl)-1-(1-

naphthalenylsulfonyl)-1H-

indole dihydrochloride

[1][2]

Molecular Formula C25H25N3O2S·2HCl [1][2]

Molecular Weight 504.47 g/mol [1][2]

Primary Hazard

Hazards not fully known. Treat

as a potentially hazardous

substance.

[4][5]

Handling

Wear appropriate personal

protective equipment (PPE),

including gloves, safety

goggles, and a lab coat.

Handle in a well-ventilated

area.

[4]

Storage Store at +4°C.[2]

Proper Disposal Procedures for NPS ALX
Compound 4a
The disposal of NPS ALX Compound 4a must comply with all local, state, and federal

regulations. The following step-by-step guide outlines the recommended disposal protocol,

which should be adapted to your institution's specific Environmental Health and Safety (EHS)

guidelines.

Step 1: Initial Assessment and Waste Classification

Treat as Hazardous Waste: Due to the lack of comprehensive hazard data, all waste

containing NPS ALX Compound 4a, including pure compound, solutions, and contaminated

materials (e.g., pipette tips, gloves), should be treated as hazardous chemical waste.[5][6]
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Do Not Dispose Down the Drain: Under no circumstances should this compound or its

solutions be disposed of in the sanitary sewer system.[6][7]

Step 2: Segregation and Collection

Dedicated Waste Container: Use a dedicated, properly labeled, and chemically compatible

waste container for all NPS ALX Compound 4a waste.[6][7] Ensure the container has a

secure, leak-proof lid and is kept closed when not in use.[6][7]

Avoid Mixing Waste: Do not mix NPS ALX Compound 4a waste with other chemical waste

streams unless their compatibility is known and confirmed.[5][7] Incompatible mixtures can

lead to dangerous reactions.[5]

Solid vs. Liquid Waste: If institutional policy requires, segregate solid waste (e.g.,

contaminated vials, weighing paper) from liquid waste (e.g., unused solutions).

Step 3: Labeling the Waste Container

Clear and Complete Labeling: The waste container must be clearly labeled with the following

information:[5][6]

The words "Hazardous Waste".[5][6]

The full chemical name: "NPS ALX Compound 4a" or "6-(Hexahydropyrrolo[1,2-

a]pyrazin-2(1H)-yl)-1-(1-naphthalenylsulfonyl)-1H-indole". Avoid using abbreviations or

chemical formulas.[5]

An indication of the hazards, such as "Hazards Not Fully Known".[5]

The name of the principal investigator and the laboratory location/room number.[5][6]

The date when waste was first added to the container (accumulation start date).[5]

Step 4: Storage and Disposal

Satellite Accumulation Area: Store the labeled waste container in a designated satellite

accumulation area within the laboratory, at or near the point of generation.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1456694?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1456694?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b1456694?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secondary Containment: It is best practice to place the primary waste container within a

larger, chemically resistant secondary container to mitigate spills or leaks.[5]

Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the

hazardous waste. Provide them with all necessary documentation and information about the

compound.[5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of NPS
ALX Compound 4a.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

